Cas no 1286768-36-2 (tert-butyl (R)-1-mercaptopropan-2-ylcarbamate)

• Product Name: tert-butyl (R)-1-mercaptopropan-2-ylcarbamate
• CAS No: 1286768-36-2
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6007531
• Update Time: 2025-06-07

tert-butyl (R)-1-mercaptopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-1-mercaptopropan-2-ylcarbamate
• Carbamic acid, N-[(1R)-2-mercapto-1-methylethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C8H17NO2S/c1-6(5-12)9-7(10)11-8(2,3)4/h6,12H,5H2,1-4H3,(H,9,10)/t6-/m1/s1
• InChI Key： NCVLQTCIRKDURX-ZCFIWIBFSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@H](C)CS

Experimental Properties

• Density: 1.020±0.06 g/cm3(Predicted)
• Boiling Point: 273.7±23.0 °C(Predicted)
• pka: 9.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl (R)-1-mercaptopropan-2-ylcarbamate

Professional Introduction to Tert-butyl (R)-1-Mercaptopropan-2-ylcarbamate (CAS No. 1286768-36-2)

Tert-butyl (R)-1-mercaptopropylcarbamate, identified by its CAS number 1286768-36-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its unique structural and functional properties, plays a crucial role in the synthesis of various bioactive molecules and has been explored in multiple research avenues, particularly in the development of novel therapeutic agents.

The molecular structure of tert-butyl (R)-1-mercaptopropylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a (R)-configured 1-mercaptopropyl side chain. This configuration imparts distinct chemical reactivity and stability, making it an invaluable intermediate in organic synthesis. The presence of the thiol group (-SH) enhances its utility in forming disulfide bonds, a key feature in protein engineering and drug design.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of chiral compounds due to their high specificity and efficacy in biological systems. The (R)-configuration of the 1-mercaptopropyl group in tert-butyl (R)-1-mercaptopropylcarbamate aligns with this trend, as enantiomerically pure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts. This has prompted extensive research into optimizing synthetic routes to achieve high enantiomeric purity, which is critical for developing safe and effective drugs.

One of the most compelling applications of tert-butyl (R)-1-mercaptopropylcarbamate is in the realm of protease inhibition. Proteases are enzymes that play pivotal roles in various physiological processes, including signal transduction, blood clotting, and inflammation. Dysregulation of these enzymes is often associated with several diseases, making them attractive targets for therapeutic intervention. The thiol group in this compound can be leveraged to design protease inhibitors that exhibit high selectivity and potency. For instance, studies have demonstrated its potential in inhibiting matrix metalloproteinases (MMPs), which are implicated in cancer metastasis and tissue degradation.

The synthesis of tert-butyl (R)-1-mercaptopropylcarbamate involves multi-step organic transformations, including nucleophilic substitution reactions, carbamate formation, and stereochemical control. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to enhance yield and enantiomeric purity. These advancements not only streamline the production process but also make the compound more accessible for further derivatization and application in drug discovery.

In addition to its role as a building block for drug development, tert-butyl (R)-1-mercaptopropylcarbamate has found utility in materials science and nanotechnology. Its ability to form stable disulfide bonds makes it an excellent candidate for cross-linking polymers and nanoparticles, thereby enhancing material properties such as mechanical strength and biocompatibility. Recent research has explored its use in designing smart materials that can respond to external stimuli, opening up possibilities for applications in biomedical devices and sensors.

The growing interest in green chemistry has also influenced the synthesis of tert-butyl (R)-1-mercaptopropylcarbamate. Researchers are increasingly focusing on developing environmentally friendly synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic processes that employ biodegradable solvents or renewable feedstocks are being actively investigated. Such sustainable approaches not only align with global environmental goals but also improve the economic viability of producing this compound on an industrial scale.

The pharmacokinetic properties of derivatives of tert-butyl (R)-1-mercaptopropylcarbamate have been extensively studied to optimize their bioavailability and therapeutic efficacy. Computational modeling techniques have been instrumental in predicting how these compounds will behave within biological systems, allowing for rapid screening of potential candidates before experimental validation. This integration of computational chemistry with experimental pharmacology has significantly accelerated the drug discovery pipeline.

In conclusion, tert-butyl (R)-1-mercaptopropylcarbamate (CAS No. 1286768-36-2) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical research, particularly for developing chiral drugs and protease inhibitors. The ongoing advancements in synthetic methodologies and green chemistry principles further enhance its significance as a key intermediate in both academic research and industrial applications.